Cas no 140836-83-5 (Benzene, 1-methoxy-4-(2-methyl-3-butenyl)-)
140836-83-5 structure
Product Name:Benzene, 1-methoxy-4-(2-methyl-3-butenyl)-
CAS No:140836-83-5
MF:C12H16O
MW:176.254843711853
CID:1297178
PubChem ID:15169395
Update Time:2025-04-20
Benzene, 1-methoxy-4-(2-methyl-3-butenyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzene, 1-methoxy-4-(2-methyl-3-butenyl)-
- 1-methoxy-4-(2-methylbut-3-enyl)benzene
- 140836-83-5
- 1-Methoxy-4-(2-methylbut-3-en-1-yl)benzene
- DTXSID20569482
-
- Inchi: 1S/C12H16O/c1-4-10(2)9-11-5-7-12(13-3)8-6-11/h4-8,10H,1,9H2,2-3H3
- InChI Key: MGUCZBCRDVJKDA-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(=CC=1)CC(C=C)C
Computed Properties
- Exact Mass: 176.12018
- Monoisotopic Mass: 176.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
Benzene, 1-methoxy-4-(2-methyl-3-butenyl)- Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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